Cas no 1700496-85-0 (4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole)

• Product Name: 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole
• CAS No: 1700496-85-0
• MF: C₁₁H₁₀ClFN₂
• MW: 224.661904811859
• CID: 5579987
• Update Time: 2025-10-28

4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(chloromethyl)-1-[(3-fluorophenyl)methyl]-
• 4-(Chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole
• 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole

• Inchi： 1S/C11H10ClFN2/c12-5-11-7-15(8-14-11)6-9-2-1-3-10(13)4-9/h1-4,7-8H,5-6H2
• InChI Key： UVTGBTAAAJKDBK-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C=C(CCl)N=1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 375.2±27.0 °C(Predicted)
• pka: 5.59±0.70(Predicted)

Additional information on 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole

Research Brief on 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole (CAS: 1700496-85-0): Recent Advances and Applications

The compound 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole (CAS: 1700496-85-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that this compound serves as a valuable building block for the development of selective kinase inhibitors, owing to its ability to introduce functional groups that enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a new class of JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor design, 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole has also been explored for its potential in antimicrobial and antiviral therapies. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's derivatives for their activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial effects, particularly against Gram-positive pathogens, suggesting their potential as leads for new antibiotic development. Furthermore, preliminary studies have shown that modifications of this compound could yield molecules with antiviral properties, although further research is needed to validate these findings.

The synthetic accessibility of 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For example, a 2023 paper in Organic Process Research & Development described a novel one-pot synthesis method that significantly reduces the use of hazardous reagents and improves overall yield. Such innovations are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite these promising developments, challenges remain in the optimization of 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in medicinal chemistry. Ongoing efforts to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, are expected to yield further insights.

In conclusion, 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-imidazole (CAS: 1700496-85-0) represents a promising scaffold in drug discovery, with recent studies underscoring its utility in kinase inhibitor design, antimicrobial therapy, and beyond. Continued research into its synthetic optimization and biological applications will be essential for unlocking its full therapeutic potential. This brief highlights the importance of staying abreast of the latest developments in this area, as they may pave the way for novel treatments in the coming years.